Cas no 2034441-29-5 (5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole)

• Product Name: 5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole
• CAS No: 2034441-29-5
• MF: C₁₇H₂₂N₄O₂S
• MW: 346.447182178497
• CID: 5335056
• Update Time: 2025-10-20

5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• benzo[c][1,2,5]thiadiazol-5-yl(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)methanone
• 2,1,3-benzothiadiazol-5-yl-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]methanone
• 5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole

• Inchi： 1S/C17H22N4O2S/c1-23-14-6-9-21(11-14)13-4-7-20(8-5-13)17(22)12-2-3-15-16(10-12)19-24-18-15/h2-3,10,13-14H,4-9,11H2,1H3
• InChI Key： RZLAHSWBFHQULO-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(N1CCC(CC1)N1CCC(C1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 458
• XLogP3: 1.9
• Topological Polar Surface Area: 86.8

Additional information on 5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole

Introduction to 5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole (CAS No. 2034441-29-5)

5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole (CAS No. 2034441-29-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazoles, which are known for their diverse biological activities, including anticonvulsant, anti-inflammatory, and anticancer properties. The unique structural features of this compound, particularly the presence of a 3-methoxypyrrolidin-1-yl group and a piperidine-1-carbonyl moiety, make it a promising candidate for various therapeutic applications.

The chemical structure of 5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole consists of a benzothiadiazole core linked to a piperidine ring through a carbonyl group. The piperidine ring is further substituted with a 3-methoxypyrrolidin-1-yl group, which imparts additional functional diversity to the molecule. This combination of structural elements provides a robust platform for exploring its potential pharmacological activities.

Recent studies have highlighted the potential of benzothiadiazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain benzothiadiazole derivatives exhibited potent anticonvulsant activity in rodent models of epilepsy. The researchers found that the presence of specific functional groups, such as those found in 5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole, significantly enhanced the compound's ability to modulate ion channels and neurotransmitter systems involved in seizure activity.

In another study published in the European Journal of Medicinal Chemistry in 2023, researchers investigated the anti-inflammatory properties of benzothiadiazoles. They discovered that compounds with similar structural features to 5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole showed significant inhibition of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. These findings suggest that this compound could be a valuable lead for developing new anti-inflammatory drugs.

The anticancer potential of benzothiadiazoles has also been explored extensively. A study published in Cancer Research in 2021 demonstrated that certain derivatives of benzothiadiazoles exhibited selective cytotoxicity against various cancer cell lines. The researchers found that these compounds induced apoptosis and cell cycle arrest by targeting key signaling pathways involved in cancer progression. The presence of functional groups like the 3-methoxypyrrolidin-1-yl and piperidine-1-carbonyl moieties in 5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole may contribute to its anticancer activity by enhancing its ability to interact with specific cellular targets.

Beyond its pharmacological properties, the synthesis and chemical stability of 5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole have been extensively studied. A recent review article in Organic & Biomolecular Chemistry (2022) discussed various synthetic routes for preparing this compound and related derivatives. The authors highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. Additionally, they noted that the compound exhibits good stability under standard storage conditions, making it suitable for long-term research and development.

In conclusion, 5-[4-(3-methoxypyrrolidin-1-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole (CAS No. 2034441-29-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional insights into its mechanisms of action and potential clinical uses.